Cas no 2680552-99-0 (1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid)

• Product Name: 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid
• CAS No: 2680552-99-0
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5645537
• PubChem ID: 165919508
• Update Time: 2025-05-19

1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-[(prop-2-en-1-yloxy)carbonyl]piperazine-2-carboxylic acid
• EN300-28280030
• 2680552-99-0
• 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid

• Inchi： 1S/C11H16N2O5/c1-3-6-18-11(17)12-4-5-13(8(2)14)9(7-12)10(15)16/h3,9H,1,4-7H2,2H3,(H,15,16)
• InChI Key： CPLZPTMECQSBFG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCN(C(C)=O)C(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid

Introduction to 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid (CAS No. 2680552-99-0)

1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid, identified by the CAS number 2680552-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperazine derivatives class, which is widely recognized for its versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an acetyl group, an ester linkage, and a propenyl ether moiety, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid involve sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The acetyl group at the 1-position and the propenyl ether at the 4-position are critical functional groups that influence the compound's solubility, stability, and interactions with biological targets. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the molecular structure and purity of this compound.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to modulate various biological pathways. 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid has been investigated for its potential role in treating neurological disorders, inflammation, and infectious diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in these conditions. For instance, its structural analogs have shown promise in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes or modulating neurotransmitter receptors.

The ester linkage in 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid also makes it a valuable intermediate in the synthesis of more complex pharmaceutical molecules. Ester-functionalized compounds are frequently used in drug development due to their ability to enhance bioavailability and facilitate controlled release mechanisms. Researchers have leveraged this property to design prodrugs that improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). The propenyl ether group further enhances the compound's versatility by allowing for further functionalization through reactions such as hydrolysis or oxidation.

One of the most compelling aspects of 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing new substituents, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify novel lead compounds based on this scaffold. The results of these screens have highlighted several promising candidates that exhibit potent activity against disease-causing targets while maintaining favorable pharmacological properties.

The role of computational chemistry in understanding the behavior of 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies help predict binding affinities, identify key interaction residues, and optimize lead structures for improved efficacy. Additionally, computational methods such as quantum mechanics (QM) simulations have been used to elucidate reaction mechanisms and predict product outcomes during synthetic processes.

The development of novel synthetic routes for 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid has been a focus of recent research efforts. Efficient synthetic strategies not only reduce production costs but also improve scalability for industrial applications. Researchers have explored various catalytic systems and green chemistry principles to develop environmentally friendly synthetic methods. For example, biocatalytic approaches using engineered enzymes have been investigated as alternatives to traditional chemical synthesis, offering higher selectivity and reduced waste generation.

Another area of interest is the application of 1-acetyl-4-(prop-2-en-1-yloxy)carbonylpiperazine-2-carboxylic acid in combination therapies. By pairing this compound with other drugs or therapeutic agents, researchers aim to achieve synergistic effects that enhance treatment outcomes. Combination therapies are particularly relevant in treating multidrug-resistant infections or complex chronic diseases where single-agent treatments may be insufficient. Preclinical studies have demonstrated that certain combinations can improve therapeutic efficacy while minimizing side effects.

The future prospects for 1-acetyl-4-(propenyl yloxy carbonyl piperazine 2680552990) are promising, with ongoing research focused on expanding its applications in medicine and biotechnology. Advances in synthetic chemistry, computational modeling, and drug delivery systems will continue to drive innovation in this field. As our understanding of biological pathways grows, so too will the opportunities for developing novel therapeutics based on piperazine derivatives like 2680552990.